Cas no 86723-70-8 (1,2-Benzenediamine, 4-(heptyloxy)-)

• Product name: 1,2-Benzenediamine, 4-(heptyloxy)-
• CAS No: 86723-70-8
• MF: C₁₃H₂₂N₂O
• MW: 222.32658
• CID: 660798
• PubChem ID: 54795786

1,2-Benzenediamine, 4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(heptyloxy)-
• 4-heptoxybenzene-1,2-diamine
• 86723-70-8
• 4-(HEPTYLOXY)BENZENE-1,2-DIAMINE
• DTXSID70716782

• Inchi： InChI=1S/C13H22N2O/c1-2-3-4-5-6-9-16-11-7-8-12(14)13(15)10-11/h7-8,10H,2-6,9,14-15H2,1H3
• InChI Key： SIBLNZAGFBMKOP-UHFFFAOYSA-N
• SMILES： CCCCCCCOC1=CC(=C(C=C1)N)N

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.3Ų